Cas no 1806827-94-0 (Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate)

• Product Name: Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate
• CAS No: 1806827-94-0
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4859900
• Update Time: 2025-05-19

Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-2-16-9(15)6-4(10)3-5(11)14-7(6)8(12)13/h3,8H,2H2,1H3
• InChI Key： LFSFQOGFRFEUFF-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate

Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate (CAS No. 1806827-94-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate (CAS No. 1806827-94-0) is a highly valuable intermediate in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and multifaceted utility. This compound, featuring a pyridine core substituted with bromine, difluoromethyl, and fluoro groups, has garnered significant attention due to its role in the synthesis of various bioactive molecules. The strategic placement of these functional groups not only enhances its reactivity but also opens up numerous possibilities for further derivatization, making it an indispensable tool in the arsenal of medicinal chemists.

The Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate molecule exhibits a unique combination of electronic and steric properties that make it particularly useful in the development of novel therapeutic agents. The presence of a bromine atom at the 4-position allows for facile cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic frameworks. Additionally, the difluoromethyl group introduces electron-withdrawing effects, influencing the overall reactivity and binding affinity of the molecule. These features have been leveraged in recent studies to develop potent inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focusing on fluorinated pyridines due to their promising pharmacological properties. The fluoro substituent at the 6-position not only enhances metabolic stability but also modulates lipophilicity, critical factors in drug design. A notable application of this compound has been in the synthesis of kinase inhibitors, where fluorinated pyridines have shown improved selectivity and efficacy. For instance, studies have demonstrated that derivatives of Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate exhibit potent activity against tyrosine kinases, which are implicated in cancer and inflammatory diseases.

The utility of this compound extends beyond kinase inhibition. Recent advancements in drug discovery have highlighted its role in developing antiviral and antibacterial agents. The unique structural motifs present in Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate have been exploited to design molecules that interact with viral proteases and bacterial enzymes, disrupting their function and inhibiting pathogenic processes. For example, modifications of this scaffold have led to the identification of novel compounds with significant antiviral activity against RNA viruses, showcasing its versatility as a building block.

The synthetic methodologies employed in the preparation of Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate also warrant mention. The synthesis typically involves multi-step reactions starting from commercially available pyridine derivatives. Key steps include halogenation, fluorination, and esterification processes, each requiring precise control to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have further refined these synthetic routes, making them more efficient and environmentally friendly. These improvements are crucial for large-scale production and ensure that pharmaceutical companies can access this valuable intermediate without compromising on sustainability.

The pharmacokinetic properties of compounds derived from Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate have also been extensively studied. The presence of fluorine atoms has been shown to enhance oral bioavailability by improving metabolic stability against cytochrome P450 enzymes. Additionally, the lipophilic nature of the difluoromethyl group contributes to better cell membrane penetration, facilitating intracellular delivery of therapeutic agents. These characteristics make it an attractive scaffold for developing drugs with improved pharmacokinetic profiles.

In conclusion, Ethyl 4-bromo-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate (CAS No. 1806827-94-0) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity have enabled its use in the development of a wide range of bioactive molecules targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a key intermediate in the discovery and development of next-generation therapeutics.